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Compound of Interest

Compound Name: 16-Hentriacontanone

Cat. No.: B1678345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
16-Hentriacontanone, also known as Palmitone, is a long-chain symmetrical ketone

(C₃₁H₆₂O) naturally occurring in various plants.[1] Emerging research has highlighted its

potential as a bioactive molecule in the field of neuroscience. This document provides an

overview of its applications, supported by experimental data and detailed protocols for its

investigation. Preclinical studies have primarily focused on its anxiolytic-like and anticonvulsant

properties, suggesting its potential as a novel therapeutic agent for neurological disorders. It is

believed to readily cross the blood-brain barrier, a crucial characteristic for centrally acting

drugs.[2]

Physicochemical Properties
Property Value Reference

Molecular Formula C₃₁H₆₂O [1]

Molecular Weight 450.82 g/mol [1]

Melting Point 82-83 °C [1]

Appearance Solid
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Applications in Neuroscience
The primary applications of 16-Hentriacontanone in neuroscience research revolve around its

potential anxiolytic and anticonvulsant activities. It has also been suggested to possess

neuroprotective properties.

Anxiolytic-like Effects
Recent studies have demonstrated that 16-Hentriacontanone exhibits anxiolytic-like effects in

preclinical models, with a pharmacological profile comparable to the clinically used anxiolytic,

buspirone. The proposed mechanism of action involves the serotonergic system, specifically

the 5-HT1A receptor, rather than the GABAergic system targeted by benzodiazepines.

Quantitative Data Summary: Anxiolytic-like Effects in Mice
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Experimental
Model

Treatment
Dose (mg/kg,
i.p.)

Key Findings Reference

Open-Field Test

16-

Hentriacontanon

e

30

Significant

reduction in

ambulatory

behavior,

comparable to

Diazepam and

Buspirone.

Diazepam 1

Significant

reduction in

ambulatory

behavior.

Buspirone 4

Significant

reduction in

ambulatory

behavior.

Hole-Board Test

16-

Hentriacontanon

e

30

Significant

reduction in

head-dipping

behavior,

comparable to

Diazepam and

Buspirone.

Diazepam 1

Significant

reduction in

head-dipping

behavior.

Buspirone 4

Significant

reduction in

head-dipping

behavior.
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Anticonvulsant Properties
16-Hentriacontanone has been identified as a potential anticonvulsant. However, detailed in

vivo studies with specific models of epilepsy are required to fully characterize its efficacy and

mechanism of action in seizure prevention and suppression.

Experimental Protocols
Protocol 1: Evaluation of Anxiolytic-like Activity using
the Open-Field Test
Objective: To assess the effect of 16-Hentriacontanone on locomotor activity and anxiety-like

behavior in mice.

Materials:

16-Hentriacontanone

Vehicle (e.g., 10% DMSO)

Diazepam (positive control)

Buspirone (positive control)

Male Swiss albino mice (25-30 g)

Open-field apparatus (e.g., a 50 cm x 50 cm arena with 40 cm high walls)

Video tracking software

Procedure:

Dissolve 16-Hentriacontanone in the vehicle to the desired concentration (e.g., for a 30

mg/kg dose).

Acclimatize mice to the testing room for at least 1 hour before the experiment.

Administer 16-Hentriacontanone (30 mg/kg), Diazepam (1 mg/kg), Buspirone (4 mg/kg), or

vehicle intraperitoneally (i.p.).
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30 minutes post-injection, place a single mouse in the center of the open-field arena.

Record the mouse's activity for 5-10 minutes using a video camera mounted above the

arena.

Analyze the recorded video to quantify parameters such as total distance traveled, time

spent in the center versus the periphery of the arena, and rearing frequency.

A significant decrease in total distance traveled and an increase in the time spent in the

center are indicative of anxiolytic-like effects.

Experimental Workflow: Open-Field Test

Acclimatize Mice

Administer Compound
(16-Hentriacontanone, Controls, Vehicle)

Place Mouse in
Open-Field Arena

Record Behavior
(5-10 min)

Analyze Video Data
(Locomotion, Center Time)

Statistical Analysis
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Click to download full resolution via product page

Workflow for the Open-Field Test.

Protocol 2: Molecular Docking to Investigate 5-HT1A
Receptor Binding
Objective: To computationally predict the binding affinity and interaction of 16-
Hentriacontanone with the serotonin 5-HT1A receptor.

Software:

Molecular modeling software (e.g., AutoDock, Schrödinger Maestro)

Protein Data Bank (PDB) for receptor structure

Ligand preparation software (e.g., ChemDraw, MarvinSketch)

Procedure:

Obtain the 3D structure of the human 5-HT1A receptor from the Protein Data Bank.

Prepare the receptor structure by removing water molecules, adding hydrogen atoms, and

assigning charges.

Draw the 3D structure of 16-Hentriacontanone and optimize its geometry.

Define the binding site on the 5-HT1A receptor based on known ligand binding pockets.

Perform molecular docking simulations to predict the binding pose and affinity of 16-
Hentriacontanone to the receptor.

Analyze the docking results to identify key interactions (e.g., hydrogen bonds, hydrophobic

interactions) between the compound and the receptor.

Compare the predicted binding energy with that of known 5-HT1A agonists (e.g., Buspirone)

and antagonists.
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Signaling Pathways
The anxiolytic-like effects of 16-Hentriacontanone are hypothesized to be mediated through

the serotonin 5-HT1A receptor signaling pathway. Activation of this G-protein coupled receptor

can lead to downstream effects that modulate neuronal excitability.

Proposed Signaling Pathway of 16-Hentriacontanone

Presynaptic Neuron

Postsynaptic Neuron

16-Hentriacontanone

5-HT1A Autoreceptor 5-HT1A Receptor

Inhibition of
Serotonin Release G-protein Activation

Adenylyl Cyclase
Inhibition Opening of K+ Channels

Decreased cAMP Hyperpolarization

Reduced Neuronal
Excitability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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